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Compound of Interest

Compound Name: tert-Butyl 6-chloronicotinate

Cat. No.: B169621

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of tert-Butyl 6-chloronicotinate, a key intermediate in the development of various
pharmaceutical compounds.

Core Molecular Data

tert-Butyl 6-chloronicotinate is a derivative of nicotinic acid, featuring a chlorine atom at the
6-position of the pyridine ring and a tert-butyl ester at the 3-position. This substitution pattern
makes it a valuable building block in medicinal chemistry.

Molecular Structure and Properties

The fundamental properties of tert-Butyl 6-chloronicotinate are summarized in the table
below, providing a quick reference for researchers.
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Property Value

Molecular Formula C10H12CINO2

Molecular Weight 213.66 g/mol

CAS Number 115309-57-4

Appearance Solid

Melting Point 53-54 °C[1]

Boiling Point 270.7 £ 20.0 °C at 760 mmHg[1]

SMILES CC(C)(C)OC(=0)clcce(Cl)ncl

INChl Key OFRLMTIBUAXBGV-UHFFFAOYSA-N[1]

Synthesis of tert-Butyl 6-chloronicotinate

The synthesis of tert-Butyl 6-chloronicotinate is a critical process for its application in further
drug development. A common and effective method involves the esterification of 6-
chloronicotinic acid.

Experimental Protocol: Esterification of 6-
Chloronicotinic Acid

This protocol details a representative method for the synthesis of tert-Butyl 6-
chloronicotinate.

Materials:

6-Chloronicotinic acid

Di-tert-butyl dicarbonate (Bocz20)

4-Dimethylaminopyridine (DMAP)

Tert-butanol

Anhydrous dichloromethane (DCM)
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Saturated aqueous sodium bicarbonate (NaHCO3) solution
Brine

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup: To a solution of 6-chloronicotinic acid (1 equivalent) in anhydrous
dichloromethane, add 4-dimethylaminopyridine (0.1 equivalents) and tert-butanol (1.5
equivalents).

Addition of Boc Anhydride: Slowly add a solution of di-tert-butyl dicarbonate (1.2 equivalents)
in anhydrous dichloromethane to the reaction mixture at room temperature with stirring.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is diluted with dichloromethane and washed
sequentially with saturated aqueous sodium bicarbonate solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude tert-Butyl 6-chloronicotinate is purified by silica gel column
chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes)
to afford the pure product.

Synthetic Pathway Visualization

The following diagram illustrates the key transformation in the synthesis of tert-Butyl 6-

chloronicotinate from 6-chloronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. tert-Butyl 6-chloronicotinate | 115309-57-4 [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to tert-Butyl 6-
chloronicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b169621#tert-butyl-6-chloronicotinate-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

